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Compound of Interest

Compound Name:
Tributyltetradecylphosphonium

chloride

Cat. No.: B1311163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Tributyltetradecylphosphonium chloride (TTPC). The information is curated to

support research, scientific analysis, and drug development applications. All quantitative data is

presented in structured tables, and detailed experimental protocols for key properties are

provided.

Core Physicochemical Properties
Tributyltetradecylphosphonium chloride is a quaternary phosphonium salt that exhibits

properties of an ionic liquid and a cationic surfactant. Its molecular structure consists of a

central phosphorus atom bonded to three butyl groups and one tetradecyl group, with a

chloride counter-ion.

Table 1: General and Physical Properties of Tributyltetradecylphosphonium Chloride
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Property Value Source(s)

Chemical Name
Tributyltetradecylphosphonium

chloride

Synonyms

TTPC,

Tetradecyltributylphosphonium

chloride

CAS Number 81741-28-8

Molecular Formula C₂₆H₅₆ClP [1]

Molecular Weight 435.16 g/mol [2]

Appearance

White to yellow solid,

crystalline powder, or semi-

solid. Also available as a

colorless to light yellow liquid

solution.

[3]

Melting Point 41 - 45 °C [2][4][5]

Boiling Point (of aqueous

solution)
100 °C [1][6]

Solubility in Water Completely soluble [7][1][6][8]

Table 2: Solution Properties of Tributyltetradecylphosphonium Chloride (50% solution in

water)

Property Value Source(s)

Appearance Colorless to light yellow liquid [7][8]

pH 6 - 8 [7][9]

Density (at 20°C) 0.95 - 1.00 g/mL [7][9]

Key Physicochemical Relationships
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The physicochemical properties of Tributyltetradecylphosphonium chloride are

interconnected, influencing its behavior in various applications. The following diagram

illustrates these relationships.
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Physicochemical property relationships of TTPC.

Experimental Protocols
Detailed methodologies for determining key physicochemical properties of

Tributyltetradecylphosphonium chloride are outlined below.

This protocol describes the determination of the melting point of solid

Tributyltetradecylphosphonium chloride using a standard capillary melting point apparatus.
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Materials and Equipment:

Tributyltetradecylphosphonium chloride (solid, crystalline powder)

Capillary tubes (sealed at one end)

Melting point apparatus with a heating block and thermometer/temperature probe

Spatula

Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation: Ensure the Tributyltetradecylphosphonium chloride sample is a fine,

dry powder. If necessary, gently grind the sample in a mortar and pestle.

Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to

pack a small amount of the solid into the tube. The packed sample height should be

approximately 2-3 mm.

Placing the Tube in the Apparatus: Insert the capillary tube into the designated slot in the

heating block of the melting point apparatus.

Heating: Begin heating the block. A rapid heating rate can be used initially to approach the

expected melting point (around 40 °C).

Observation: As the temperature approaches the expected melting point, reduce the heating

rate to 1-2 °C per minute to ensure thermal equilibrium.

Recording the Melting Range: Observe the sample closely. Record the temperature at which

the first signs of melting (the appearance of liquid) are observed. Continue heating slowly

and record the temperature at which the entire sample has melted into a clear liquid. The

recorded range is the melting point of the substance.

Replicate Measurements: For accuracy, repeat the measurement with fresh samples at least

two more times and calculate the average melting range.
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This protocol details the determination of the Critical Micelle Concentration (CMC) of

Tributyltetradecylphosphonium chloride in an aqueous solution using a conductivity meter.

This method is suitable for ionic surfactants like TTPC.

Materials and Equipment:

Tributyltetradecylphosphonium chloride

High-purity deionized water

Conductivity meter with a temperature-compensated probe

Volumetric flasks and pipettes

Magnetic stirrer and stir bar

Thermostatically controlled water bath

Procedure:

Solution Preparation:

Prepare a stock solution of Tributyltetradecylphosphonium chloride in deionized water

with a concentration significantly above the expected CMC (e.g., 10 mM).

Prepare a series of dilutions from the stock solution, covering a range of concentrations

both below and above the expected CMC.

Experimental Setup:

Place a known volume of deionized water in a jacketed beaker connected to the

thermostatic water bath to maintain a constant temperature (e.g., 25 °C).

Immerse the conductivity probe into the water and begin stirring gently with the magnetic

stirrer.

Measurement:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1311163?utm_src=pdf-body
https://www.benchchem.com/product/b1311163?utm_src=pdf-body
https://www.benchchem.com/product/b1311163?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311163?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow the system to equilibrate and record the conductivity of the pure water.

Make successive additions of the stock TTPC solution to the water in the beaker, allowing

the conductivity reading to stabilize after each addition. Record the conductivity and the

total concentration of TTPC after each addition.

Data Analysis:

Plot the measured specific conductivity (κ) as a function of the

Tributyltetradecylphosphonium chloride concentration.

The plot will show two linear regions with different slopes. The first region (at lower

concentrations) corresponds to the conductivity of the monomeric surfactant. The second

region (at higher concentrations) corresponds to the formation of micelles.

The intersection of the two extrapolated linear portions of the graph corresponds to the

Critical Micelle Concentration (CMC).

Experimental Workflow Diagram
The following diagram illustrates the experimental workflow for determining the Critical Micelle

Concentration (CMC) using the conductivity method.
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CMC Determination Workflow (Conductivity Method)

Prepare TTPC Stock Solution
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Workflow for CMC determination by conductivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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